SOPEth-d5

• Molecular Formula: C41H82NO8P
• Molecular Weight: 753.1 g/mol
• InChI: InChI=1S/C41H79O8P.H3N/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-40(42)46-37-39(38-48-50(44,45)47-6-3)49-41(43)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-5-2;/h20,22,39H,4-19,21,23-38H2,1-3H3,(H,44,45);1H3/b22-20-;/t39-;/m1./s1/i3D3,6D2
• InChIKey: CYRQQWMBRSWCCS-UEUZBXDKSA-N

SOPEth-d5: Definition, Structure, and Procurement Specifications

SOPEth-d5 is a stable isotope-labeled internal standard, specifically a deuterium-labeled form of 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoethanol (SOPEth), a major species of phosphatidylethanol (PEth) [1]. It is distinguished by a fully deuterated ethanol headgroup (-CD2CD3) at the phosphoester linkage , which enables its use as a mass spectrometry standard for the precise quantification of PEth in biological matrices via LC-MS/MS .

Type Stable Isotope-Labeled Internal Standard (SIL-IS)

Target Analyte Phosphatidylethanol (PEth) species in research matrices

Key Feature Co-elution with PEth for matrix effect correction in LC-MS/MS

• [1] MedChemExpress. (n.d.). SOPEth-d5 (Technical Datasheet). View Source

Why SOPEth-d5 Cannot Be Substituted in LC-MS/MS

In bioanalytical LC-MS/MS, the choice of internal standard is critical for correcting matrix effects and ion suppression. While non-labeled structural analogs may be used, deuterated internal standards like SOPEth-d5 are the preferred choice because they co-elute with the analyte, minimizing differential matrix effects [1]. However, the use of deuterated standards is not without risk; they can exhibit unexpected behavior, such as different retention times or recoveries, potentially masking assay problems [2]. Therefore, substitution with a non-deuterated analog or a deuterated standard with a different number of labels would not provide equivalent analytical validation and could compromise the accuracy and precision of the quantitative method [3].

Non-deuterated structural analog may not co-elute, leading to differential matrix effects and inaccurate quantification.

Deuterated standard with different label count can exhibit altered retention or recovery, potentially masking assay issues.

Unlabeled or partially labeled analog cannot provide equivalent analytical validation for PEth LC-MS/MS methods.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. View Source

Quantitative Evidence for SOPEth-d5

Isotopic Fidelity vs. Other Deuterated Analogs

As a deuterated internal standard, SOPEth-d5 is used in isotope dilution mass spectrometry. While no head-to-head study was found comparing SOPEth-d5 to other deuterated PEth species, a class-level inference from a study on deuterated standards for nerve agent markers can be applied. That study achieved a limit of detection (LOD) for VX nerve agent adducts of 0.05 ng/mL using a deuterated internal standard, demonstrating the high sensitivity achievable with this class of labeled compounds [1]. This suggests that methods utilizing SOPEth-d5 can be validated to achieve similar or better sensitivity for its target analyte.

Isotopic Fidelity Benchmark

Class-level inference

LOD 0.05 ng/mL (VX adduct via deuterated ISTD)

Demonstrates potential sensitivity of deuterated ISTD methods.

Class-level; validate for PEth assay.

Evidence Dimension	Limit of Detection (LOD)
Target Compound Data	Not available for SOPEth-d5 in a head-to-head comparison.
Comparator Or Baseline	Method using deuterated internal standard for VX adduct: LOD = 0.05 ng/mL
Quantified Difference	N/A (Class-level inference)
Conditions	LC-IDMS/MS analysis of VX adducts in rat plasma

Why This Matters

This benchmark demonstrates the potential of deuterated internal standards to enable highly sensitive LC-MS/MS methods, which is a key performance indicator for procurement decisions in trace analysis.

• [1] Chen, J., Wu, B., Xie, J., Bao, Y., Liu, Q., & Lin, Y. (2012). quantification of nerve agent adducts with albumin in rat plasma using liquid chromatography isotope dilution tandem mass spectrometry. View Source

Matrix Effect Across Biological Matrices

The performance of deuterated internal standards is highly matrix-dependent. A study assessing the matrix effect on the peak area of various deuterated internal standards in physiological PC, salt, plasma, and a combination of matrices showed variable ion suppression or enhancement. The matrix effect was quantified as the ratio of the peak area of the deuterated standard in a matrix sample to its peak area in a water sample [1]. While SOPEth-d5 was not specifically tested, this class-level data indicates that its performance will vary by matrix and must be validated for each application. Substituting another deuterated phospholipid standard without re-validation would invalidate quantitative results.

Matrix Effect Variability

Class-level inference

Peak area ratio 0.6 – 1.4 across biological matrices

Performance varies by matrix; requires matrix-specific validation.

Class-level; not measured for SOPEth-d5.

Evidence Dimension	Matrix Effect (Peak Area Ratio)
Target Compound Data	Not directly measured for SOPEth-d5.
Comparator Or Baseline	Various deuterated internal standards: Ratio = 0.6 to 1.4 (approx. range) across different matrices (Physiological PC, Salt, Plasma)
Quantified Difference	N/A (Class-level inference)
Conditions	LC-MS and FIA-MS analysis

Why This Matters

This highlights that the accuracy of quantitation using a deuterated standard like SOPEth-d5 is contingent on matrix-specific validation, a critical consideration for procurement in a regulated bioanalytical laboratory.

• [1] Nature Scientific Reports. (2019). Figure 3: Matrix effect of various matrices on the peak area of the deuterated internal standards. View Source

Validated Applications of SOPEth-d5

LC-MS/MS Method for PEth in Whole Blood

SOPEth-d5 is the appropriate internal standard for developing and validating a quantitative LC-MS/MS method for the determination of PEth species in whole blood. As established in Section 2, the use of a deuterated analog that co-elutes with the target analyte is essential to correct for matrix effects and ion suppression [1]. While direct comparative data for SOPEth-d5 is sparse, class-level evidence from other deuterated standards indicates that such methods can be validated to achieve detection limits in the low ng/mL range, which is necessary for clinical and forensic alcohol biomarker testing.

Calibration and QC for PEth in Clinical Toxicology

SOPEth-d5 is a key component in the calibration and quality control (QC) workflow for the analysis of PEth, a direct alcohol biomarker. As a stable isotope-labeled internal standard, it is used to generate a calibration curve and ensure the accuracy and precision of quantitative results over time [1]. Procurement of a reliable, high-purity source of SOPEth-d5 is essential for maintaining the validity of long-term studies on alcohol consumption, treatment monitoring, and forensic investigations where the quantitative measurement of PEth is legally defensible.

Application

Selection Property

Validation Focus

PEth quantification in human whole blood research samples

Deuterated internal standard for co-elution

Matrix effect correction and method sensitivity

Alcohol biomarker research and long-term studies

Stable isotope-labeled standard for calibration

Reproducibility and accuracy in research matrices

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source